4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4,4-difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C12H13F3N2O/c13-9-1-3-10(4-2-9)16-11(18)17-7-5-12(14,15)6-8-17/h1-4H,5-8H2,(H,16,18)
• InChI Key: INDMFJOKTRNDOF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(F)F)C(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C12H13F3N2O
• Molecular Weight: 258.24 g/mol
• CAS No.: 2325122-04-9

Description

4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and pharmacology. This compound belongs to the class of piperidine carboxamides and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide has been studied extensively for its potential applications in medicine and pharmacology. One of the most promising applications is in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Studies have shown that this compound has neuroprotective effects and can improve cognitive function in animal models.

Mechanism of Action

The mechanism of action of 4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide is not fully understood, but it is believed to act on the dopamine and acetylcholine systems in the brain. This compound has been shown to increase dopamine levels in the striatum and improve motor function in animal models of Parkinson's disease. It has also been shown to inhibit acetylcholinesterase, which is an enzyme that breaks down acetylcholine in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine levels in the striatum, improve cognitive function, and reduce oxidative stress in animal models. It has also been shown to inhibit acetylcholinesterase, which can improve cognitive function in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide is its high purity and yield, which makes it suitable for large-scale production. It is also relatively stable and can be stored for long periods of time. However, one limitation of this compound is its high cost, which can make it difficult to use in some experiments.

Future Directions

There are many potential future directions for the study of 4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide. One area of research is the development of new drugs based on this compound for the treatment of neurological disorders. Another area of research is the study of its mechanism of action and the identification of new targets for drug development. Additionally, the use of this compound in other fields such as agriculture and environmental science could also be explored.

Synthesis Methods

The synthesis of 4,4-Difluoro-N-(4-fluorophenyl)piperidine-1-carboxamide involves the reaction of 4-fluoroaniline with 4,4-difluorocyclohexanone in the presence of a base such as potassium carbonate. The resulting product is then treated with piperidine and trifluoroacetic acid to yield the final compound. This method has been reported to have a high yield and purity, making it suitable for large-scale production.